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Disclaimer: As of late 2025, publicly available scientific literature with specific quantitative

fungitoxicity data (e.g., EC50 values) and detailed experimental protocols for Pyrametostrobin
is limited. Due to this scarcity of information, this guide will focus on the closely related and

extensively studied strobilurin fungicide, Pyraclostrobin, as a representative model. The

information presented herein for Pyraclostrobin is intended to provide a comprehensive

overview of the fungitoxic properties characteristic of this class of fungicides.

Introduction
Pyrametostrobin is a strobilurin fungicide, a class of agrochemicals known for their broad-

spectrum activity against a wide range of fungal pathogens. Strobilurins are synthetic

analogues of naturally occurring compounds found in the fungus Strobilurus tenacellus. The

core mechanism of action for this class of fungicides is the inhibition of mitochondrial

respiration in fungi, leading to a disruption of cellular energy production and subsequent cell

death. This technical guide provides an in-depth overview of the preliminary fungitoxicity of

strobilurin fungicides, with a specific focus on the wealth of data available for Pyraclostrobin.

Mechanism of Action: Inhibition of Mitochondrial
Respiration
Pyraclostrobin, like other strobilurin fungicides, targets the cytochrome bc1 complex (also

known as Complex III) within the mitochondrial electron transport chain of fungal cells.[1][2]

This complex plays a pivotal role in cellular respiration by transferring electrons from ubiquinol
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to cytochrome c, a process essential for the generation of ATP, the primary energy currency of

the cell.

By binding to the Qo (Quinone outside) site of the cytochrome bc1 complex, Pyraclostrobin

effectively blocks the electron transfer, thereby inhibiting ATP synthesis.[3] This disruption of

the energy supply leads to the cessation of fungal growth and development, ultimately resulting

in cell death.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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